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Compound of Interest

Compound Name: GLP-1(28-36)amide

Cat. No.: B10825011

An In-depth Technical Guide on the Pharmacokinetics and Plasma Half-Life of GLP-1(28-
36)amide

Introduction

Glucagon-like peptide-1 (GLP-1), an incretin hormone secreted by intestinal L-cells, is a critical
regulator of glucose homeostasis. Its therapeutic potential is limited by rapid degradation. The
primary active form, GLP-1(7-36)amide, is quickly cleaved by dipeptidyl peptidase-4 (DPP-1V)
into GLP-1(9-36)amide.[1][2] Further cleavage of GLP-1(7-36)amide or GLP-1(9-36)amide by
neutral endopeptidase (NEP) yields the C-terminal nonapeptide, GLP-1(28-36)amide
(sequence: FIAWLVKGRamide).[3][4] Initially considered an inactive metabolite, emerging
evidence reveals that GLP-1(28-36)amide possesses distinct biological activities, including
cytoprotective, anti-diabetic, and cardioprotective effects, which are independent of the
canonical GLP-1 receptor.[3] This guide provides a comprehensive overview of the
pharmacokinetics, metabolic pathways, and experimental protocols associated with GLP-1(28-
36)amide.

Pharmacokinetic Parameters

The pharmacokinetic profile of GLP-1(28-36)amide is characterized by rapid metabolism,
particularly in hepatocytes. While systemic half-life data in vivo is limited, in vitro studies using
hepatocytes have established key metabolic stability parameters. These findings suggest a
relatively short duration of action, which is a critical consideration for its therapeutic application.
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Table 1: In Vitro Half-Life of GLP-1(28-36)amide in Hepatocytes

Species System Half-Life (t2) Reference(s)
Cryopreserved )
Human 24 minutes
Hepatocytes
Cryopreserved ]
Mouse 13 minutes
Hepatocytes

Metabolism and Clearance

GLP-1(28-36)amide is a product of NEP-mediated cleavage and is further metabolized in the
liver. This metabolic cascade generates smaller peptide fragments. The primary route of
clearance for GLP-1 metabolites is renal.
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GLP-1 Metabolism

GLP-1(7-36)amide

GLP-1(9-36)amide

A4
GLP-1(28-36)amide

Hepatocyte Metabolism

GLP-1(29-36)amide
GLP-1(31-36)amide

Renal Clearance
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In Vitro Metabolism Workflow

Start:
Cryopreserved Hepatocytes
+ GLP-1(28-36)amide

Incubate at 37°C
(Time course sampling)

Quench Reaction
(e.g., cold acetone)

Centrifuge
(Pellet proteins)

Extract Supernatant

Quantify Intact Peptide
(LC-MS/MS)

Calculate Half-Life (t%2)
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Mitochondrial Signaling of GLP-1(28-36)amide

GLP-1(28-36)amide

Mitochondrion

o Preserve Membrane e Suppress Gluconeogenesis
Inhibit MPT Pore Potential Decrease Oxidative Stress (Hepatocytes)

1 B-cell Survival
I Glucose Production
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cAMP/PKA/B-catenin Signaling in (-cells

GLP-1(28-36)amide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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